molecular formula C9H7FN2 B8466094 4-Cyclopropyl-5-fluoronicotinonitrile

4-Cyclopropyl-5-fluoronicotinonitrile

Cat. No.: B8466094
M. Wt: 162.16 g/mol
InChI Key: GEAXVLSSRMCRFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclopropyl-5-fluoronicotinonitrile is a useful research compound. Its molecular formula is C9H7FN2 and its molecular weight is 162.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7FN2

Molecular Weight

162.16 g/mol

IUPAC Name

4-cyclopropyl-5-fluoropyridine-3-carbonitrile

InChI

InChI=1S/C9H7FN2/c10-8-5-12-4-7(3-11)9(8)6-1-2-6/h4-6H,1-2H2

InChI Key

GEAXVLSSRMCRFO-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=C(C=NC=C2C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Copper cyanide (0.829 g, 0.00925 mol) was added at RT to a sealed tube containing 3-bromo-4-cyclopropyl-5-fluoro-pyridine (B; 1 g, 0.00462 mol) in dimethylformamide (20 mL). The reaction mixture was heated to 150° C. for 18 hr, then cooled to RT, quenched with 20% aqueous ammonia (20 mL) solution, and stirred for 5 min. It was extracted with diethyl ether (2×100 mL). The combined organic layers were washed with water (2×50 mL) and dried over anhydrous sodium sulphate to afford 4-cyclopropyl-5-fluoronicotinonitrile. MS (M+1): 163.1.
Quantity
0.829 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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